Cas no 22180-53-6 (trans-dibromobis(triphenylphosphine)-palladium(ii)

• Product Name: trans-dibromobis(triphenylphosphine)-palladium(ii
• CAS No: 22180-53-6
• MF: C₃₆H₃₀Br₂P₂Pd
• MW: 790.798927783966
• MDL: MFCD00134175
• CID: 88320
• PubChem ID: 24862152
• Update Time: 2025-11-06

trans-dibromobis(triphenylphosphine)-palladium(ii Chemical and Physical Properties

Names and Identifiers

• trans-dibromobis(triphenylphosphine)-palladium(ii
• trans-Dibromobis(triphenylphosphine)palladium(II)
• Dibromopalladium - triphenylphosphine (1:2)
• (triphenylphosphine)2PdBr2
• [PdBr2(PPh3)2]
• [PdBr2(triphenylphosphine)2]
• BIS(METHYLDIPHENYLPHOSPHINE)PALLADIUM(II) DICHLORIDE
• bis(triphenylphosphine)palladium dibromide
• dibromobis(triphenylphosphine)palladium(II)
• DICHLOROBIS(METHYLDIPHENYLPHOSPHINE)PALLADIUM(II)
• Nsc148042
• Pd(PMePh2)Cl2
• Pd(PPh3)2Br2
• PdCl2(PMePh2)2
• TRANS-DIBROMOBIS(TRIPHENYLPHOSPHINE)-
• 22180-53-6
• trans-Dibromobis(triphenylphosphine)palladium(II), 95%
• E75961
• MFCD00134175
• SY061212
• trans-Dibromobis(triphenylphosphine)palladium( cento)
• 23523-33-3
• dibromopalladium;triphenylphosphane
• SCHEMBL738665

• MDL： MFCD00134175
• Inchi： 1S/2C18H15P.2BrH.Pd/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;;/h2*1-15H;2*1H;/q;;;;+2/p-2
• InChI Key： MCSDDEAMPOYJJI-UHFFFAOYSA-L
• SMILES： [Pd](Br)Br.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 783.9251
• Monoisotopic Mass: 787.92243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Boiling Point: 360°Cat760mmHg
• Flash Point: 181.7°C
• Solubility: Soluble in chloroform, toluene and benzene
• PSA: 0
• LogP: 0.89760
• Sensitiveness: Hygroscopic

trans-dibromobis(triphenylphosphine)-palladium(ii Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on trans-dibromobis(triphenylphosphine)-palladium(ii

Trans-Dibromobis(triphenylphosphine)palladium(II) (CAS No. 22180-53-6): A Versatile Catalyst in Modern Chemistry

Trans-dibromobis(triphenylphosphine)palladium(II) (CAS No. 22180-53-6) is a well-known palladium complex that has found extensive applications in various fields of chemistry, particularly in catalytic reactions. This compound, often referred to as Pd(PPh₃)₂Br₂, is a versatile catalyst that plays a crucial role in the synthesis of complex organic molecules, including pharmaceuticals and fine chemicals.

The structure of trans-dibromobis(triphenylphosphine)palladium(II) consists of a palladium(II) center coordinated to two bromide ligands and two triphenylphosphine ligands. The trans configuration of the bromide ligands is key to its catalytic activity, as it provides a well-defined geometry that facilitates the formation and breaking of chemical bonds during catalytic cycles.

In recent years, significant advancements have been made in understanding the mechanisms and applications of Pd(PPh₃)₂Br₂. One of the most notable areas of research is its use in cross-coupling reactions, particularly Suzuki-Miyaura coupling and Heck reactions. These reactions are fundamental in the synthesis of biologically active compounds and have been extensively studied for their efficiency and selectivity.

A recent study published in the Journal of the American Chemical Society highlighted the use of Pd(PPh₃)₂Br₂ in the development of new catalysts for Suzuki-Miyaura coupling reactions. The researchers demonstrated that by modifying the ligands around the palladium center, they could achieve higher yields and better selectivity in the synthesis of aryl boronic esters. This work underscores the importance of Pd(PPh₃)₂Br₂ as a platform for developing more efficient and sustainable catalytic systems.

Beyond cross-coupling reactions, trans-dibromobis(triphenylphosphine)palladium(II) has also shown promise in other areas of organic synthesis. For instance, it has been used as a catalyst in C-H activation reactions, which are essential for constructing complex molecular frameworks. A study published in Nature Chemistry reported the use of Pd(PPh₃)₂Br₂ to achieve selective C-H bond functionalization under mild conditions, opening new avenues for synthetic chemistry.

The stability and robustness of Pd(PPh₃)₂Br₂

In the pharmaceutical industry, trans-dibromobis(triphenylphosphine)palladium(II) has played a crucial role in the development of new drugs. Its ability to mediate key transformations in drug synthesis has led to the production of several commercially important pharmaceuticals. For example, it has been used in the synthesis of antiviral agents, anticancer drugs, and other therapeutic compounds.

The environmental impact of catalytic processes is an increasingly important consideration in modern chemistry. Research into greener catalytic systems has shown that Pd(PPh₃)₂Br_{2 sub) can be used effectively under mild conditions, reducing energy consumption and waste generation. A study published in}

In conclusion, trans-dibromobis(triphenylphosphine)palladium(II) (CAS No. 22180-53-6) remains a cornerstone catalyst in modern chemistry. Its versatility, stability, and efficiency make it an indispensable tool for synthetic chemists working across various fields, from academic research to industrial applications. As research continues to uncover new possibilities for its use, Pd(PPh< sub:3)< sub:2)Br< sub:2) is poised to play an even more significant role in advancing chemical science.